Cas no 203505-84-4 ((2E)-3-(2,3-Dihydrobenzofuran-5-yl)propenoic Acid)

• Product Name: (2E)-3-(2,3-Dihydrobenzofuran-5-yl)propenoic Acid
• CAS No: 203505-84-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD03002828
• CID: 252618
• PubChem ID: 5706572
• Update Time: 2025-04-19

(2E)-3-(2,3-Dihydrobenzofuran-5-yl)propenoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2,3-dihydro-5-benzofuranyl)-, (2E)-
• (2E)-3-(2,3-dihydro-1-benzofuran-5-yl)acrylic acid
• (2E)-3-(2,3-DIHYDROBENZOFURAN-5-YL)PROPENOIC ACID
• 3-(2,3-Dihydro-1-benzofuran-5-yl)acrylic acid
• CTP
• (2E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoic acid
• (E)-3-(2,3-dihydrobenzofuran-5-yl)-2-propenoic acid
• 3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoic acid
• A814473
• trans-3-(2,3-dihydrobenzofuran-5-yl)prop-2-enoic acid
• KNKNRFWCOVWKHJ-DUXPYHPUSA-N
• (E)-3-(2, 3-dihydro-1-benzofuran-5-yl)prop-2-enoic acid
• (E)-3-(2,3-Dihydrobenzo[b]furan-5-yl)acrylic acid
• (2E)-3-(2,3-Dihydro-5-benzofuranyl)-2-propenoic acid
• Z2942851993
• 2-Propenoic acid, 3-(2,3-dihydro-5-benzofuranyl)-
• (e)-3-(2,3-dihydrobenzofuran-5-yl)acrylic acid
• 3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid
• EN300-270447
• 198707-57-2
• J-501870
• SCHEMBL2717774
• 3-(2,3-dihydro-5-benzofuranyl)-2-propenoic acid
• AKOS025312262
• J-500749
• 2-Propenoic acid, 3-(2,3-dihydro-5-benzofuranyl)-, (2E)-
• DTXSID901220678
• C12982
• 2-Propenoic acid,3-(2,3-dihydro-5-benzofuranyl)-,(2E)-
• GC-0728
• 3-(2,3-dihydrobenzofuran-5-yl)-2-propenoic acid
• YHA70757
• CS-M3381
• AKOS001295734
• SCHEMBL2717768
• EN300-25620
• (2E)-3-(2,3-DIHYDROBENZOFURAN-5-YL)PROPENOICACID
• 3-(2,3-Dihydrobenzofuran-5-yl)acrylicacid
• 203505-84-4
• (E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoic acid
• (2E)-3-(2,3-Dihydrobenzofuran-5-yl)propenoic Acid

• MDL： MFCD03002828
• Inchi： 1S/C11H10O3/c12-11(13)4-2-8-1-3-10-9(7-8)5-6-14-10/h1-4,7H,5-6H2,(H,12,13)/b4-2+
• InChI Key： KNKNRFWCOVWKHJ-DUXPYHPUSA-N
• SMILES： O1C2C=CC(/C=C/C(=O)O)=CC=2CC1

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 170-173°C
• PSA: 46.53

(2E)-3-(2,3-Dihydrobenzofuran-5-yl)propenoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids